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Compound of Interest

Compound Name: Multi-kinase-IN-4

Cat. No.: B12381351 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of chemical compounds is paramount. This guide provides detailed procedures

for the disposal of Multi-kinase-IN-4, promoting a safe and compliant laboratory environment.

While the Safety Data Sheet (SDS) for a closely related compound, MET kinase-IN-4, indicates

it is not classified as a hazardous substance, it is best practice to handle all research chemicals

with caution and follow institutional and local regulations for chemical waste disposal.[1]

Key Compound Information
Below is a summary of the available data for MET kinase-IN-4, which shares the same CAS

number as Multi-kinase-IN-4.

Identifier Value Reference

Product Name MET kinase-IN-4 [1]

Catalog No. HY-18309 [1]

CAS No. 888719-03-7 [1]

Formula C25H16F2N4O3 [1]

Molecular Weight 458.42 [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]
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Disposal Protocol
Even though Multi-kinase-IN-4 may not be officially classified as hazardous, it is

recommended to treat it as a hazardous chemical waste to ensure maximum safety.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, ensure you are wearing appropriate PPE, including:

Safety goggles

Lab coat

Gloves

Step 2: Waste Collection

Labeling: Designate a specific, compatible waste container for Multi-kinase-IN-4 waste. The

container must be clearly labeled with the words "Hazardous Waste" and the full chemical

name, "Multi-kinase-IN-4".[2] Do not use abbreviations or chemical formulas.[2]

Container Integrity: Use a container that is in good condition, free from leaks or cracks, and

has a secure lid.[2] The original container is often a suitable choice for waste collection.[3]

Segregation: Store the waste container in a designated area, segregated from incompatible

wastes.[2]

Step 3: Disposal of Empty Containers

Triple Rinsing: Empty containers of Multi-kinase-IN-4 should be triple-rinsed with an

appropriate solvent.[2]

Rinsate Collection: The rinsate from the triple-rinsing process must be collected and treated

as hazardous waste.[2] Add it to your designated Multi-kinase-IN-4 waste container.

Final Disposal: After triple-rinsing and allowing the container to air dry, it may be disposed of

in the regular trash, provided any labels identifying it as hazardous have been defaced.[2][3]
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Step 4: Final Disposal of Chemical Waste

Contact EH&S: Once your waste container is full, or you no longer need to dispose of this

chemical, contact your institution's Environmental Health and Safety (EH&S) department to

schedule a waste pickup.[2][3]

Do Not Dispose Down the Drain: Under no circumstances should chemical waste be

disposed of down the sink or in the regular trash.[2][3]

Disposal Workflow
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Multi-kinase-IN-4 Disposal Workflow
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Caption: Disposal workflow for Multi-kinase-IN-4.

This comprehensive approach to the disposal of Multi-kinase-IN-4 prioritizes safety and

regulatory compliance within the laboratory setting. Always consult your institution's specific

guidelines and your EH&S department for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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